Cas no 1261685-49-7 (3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone)

3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone is a fluorinated aromatic ketone compound characterized by its unique halogenated structure, incorporating chloro, difluoromethoxy, and trifluoromethyl functional groups. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which can be advantageous in drug design. Its reactivity as a ketone allows for further functionalization, enabling precise modifications in target molecules. The compound’s structural features suggest potential utility in cross-coupling reactions or as a precursor for bioactive derivatives.
3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone structure
1261685-49-7 structure
Product Name:3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone
CAS No:1261685-49-7
MF:C11H8ClF5O2
MW:302.625040054321
CID:4988526
Update Time:2025-10-31

3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone
    • Inchi: 1S/C11H8ClF5O2/c12-4-3-8(18)6-1-2-7(11(15,16)17)9(5-6)19-10(13)14/h1-2,5,10H,3-4H2
    • InChI Key: LZBQOUCASXESCQ-UHFFFAOYSA-N
    • SMILES: ClCCC(C1C=CC(C(F)(F)F)=C(C=1)OC(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 308
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3

3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013001496-250mg
3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone
1261685-49-7 97%
250mg
$494.40 2023-09-03
Alichem
A013001496-500mg
3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone
1261685-49-7 97%
500mg
$815.00 2023-09-03
Alichem
A013001496-1g
3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone
1261685-49-7 97%
1g
$1475.10 2023-09-03

Additional information on 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone

Comprehensive Overview of 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone (CAS No. 1261685-49-7)

3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone (CAS No. 1261685-49-7) is a fluorinated aromatic ketone derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's difluoromethoxy and trifluoromethyl moieties enhance its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the growing demand for precision medicine.

In recent years, the compound's synthetic applications have been a focal point in organic chemistry. Its electrophilic carbonyl group allows for versatile transformations, such as nucleophilic additions or reductions, which are critical for constructing complex molecules. The presence of halogen atoms (chloro and fluoro) further enables cross-coupling reactions, a topic frequently searched in AI-driven retrosynthesis tools. This aligns with the industry's shift toward automated synthesis platforms and green chemistry initiatives, where efficiency and sustainability are prioritized.

The compound's physicochemical properties have also been studied extensively. With a molecular weight of 328.69 g/mol and a LogP value indicative of moderate lipophilicity, it exhibits favorable drug-like characteristics. These attributes are particularly relevant to bioavailability optimization, a hot topic in computational chemistry forums. Notably, its fluorine-rich structure contributes to improved membrane permeability, a feature often discussed in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From a commercial perspective, 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone is supplied by specialized fine chemical manufacturers under stringent quality control. Its pricing and scalability are frequently queried in B2B procurement platforms, reflecting its niche yet growing market. Regulatory compliance, particularly regarding REACH and FDA guidelines, is another area of interest, as industries seek sustainable sourcing and cradle-to-grave documentation.

Emerging trends in high-throughput screening (HTS) have further amplified the compound's utility. Its compatibility with fragment-based drug design (FBDD) methodologies makes it a candidate for targeting undruggable proteins, a challenge frequently addressed in AI-augmented drug discovery webinars. Additionally, its role in proteolysis-targeting chimeras (PROTACs) highlights its relevance in next-generation therapeutics.

In summary, 3-Chloro-3'-(difluoromethoxy)-4'-(trifluoromethyl)propiophenone (CAS No. 1261685-49-7) represents a multifaceted tool for modern chemical research. Its applications span medicinal chemistry, process optimization, and material science, resonating with current demands for innovation-driven solutions. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and industrial circles.

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